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Compound of Interest

Compound Name: Benzyl 3-bromopropyl ether

Cat. No.: B108114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl 3-bromopropyl ether
(CAS 54314-84-0), a key bifunctional reagent in organic synthesis. Its utility lies in the

presence of both a benzyl ether, a common protecting group, and a bromoalkane, a versatile

functional group for nucleophilic substitution. This document outlines its chemical and physical

properties, provides a detailed synthesis protocol, and illustrates a common synthetic pathway.

Core Properties and Data
Benzyl 3-bromopropyl ether is a colorless to light yellow liquid at room temperature.[1][2] Its

key quantitative properties are summarized in the table below for easy reference and

comparison.
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Property Value Source(s)

Molecular Weight 229.11 g/mol [3][4][5]

229.12 g/mol [1][2][6]

Molecular Formula C₁₀H₁₃BrO [1][3][4][6]

CAS Number 54314-84-0 [1][3][6]

Density 1.298 g/mL at 25 °C [6]

Boiling Point 130-132 °C at 8 mmHg [6]

Refractive Index n20/D 1.531

Flash Point 113 °C [6]

Purity Typically >95% (GC) [1][2]

IUPAC Name
3-

bromopropoxymethylbenzene
[4][6]

SMILES BrCCCOCc1ccccc1 [1][6]

Synthetic Methodologies
The synthesis of Benzyl 3-bromopropyl ether can be achieved through several routes. A

common and effective method is the Williamson ether synthesis, which involves the reaction of

an alkoxide with a primary alkyl halide. An alternative pathway is the Appel reaction, which

converts an alcohol to an alkyl halide.

Experimental Protocol: Synthesis via Appel Reaction
This section details a laboratory-scale synthesis of Benzyl 3-bromopropyl ether from 3-

benzyloxy-1-propanol, adapted from a published procedure.[1]

Materials:

3-Benzyloxy-1-propanol

Carbon tetrabromide (CBr₄)
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Sodium bromide (NaBr)

Copper catalyst (e.g., Cu(tmp)(BINAP)BF₄)

Anhydrous N,N-dimethylformamide (DMF)

Diethyl ether (Et₂O)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

To a dry reaction vial equipped with a magnetic stir bar, add the copper catalyst (0.01 equiv),

3-benzyloxy-1-propanol (1.0 equiv), carbon tetrabromide (2.0 equiv), and sodium bromide

(2.0 equiv).

Seal the vial and purge with a stream of nitrogen gas to ensure an inert atmosphere.

Add anhydrous DMF (1.5 mL) via syringe.

Stir the reaction mixture under irradiation with a purple LED (approx. 394 nm) at room

temperature for 24 hours.

Upon completion, transfer the reaction mixture to a separatory funnel containing diethyl ether

(10 mL) and deionized water (10 mL).

Separate the organic phase. Extract the aqueous phase twice more with diethyl ether (2 x 10

mL).
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Combine all organic phases and wash sequentially with saturated NaHCO₃ solution,

saturated Na₂S₂O₃ solution, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under

reduced pressure.

Purify the resulting crude product by silica gel column chromatography (eluent: 100%

hexane) to yield the pure Benzyl 3-bromopropyl ether.

Applications in Research and Development
Benzyl 3-bromopropyl ether serves as a valuable building block in the multi-step synthesis of

complex organic molecules. Its bifunctional nature allows for the introduction of a

benzyloxypropyl linker into various structures. It has been utilized in the preparation of

bioactive molecules and natural products, including:

5-(3-Benzyloxypropoxy)psoralen (PAP-7)

The natural product Zincophorin

The neurotoxin (+)-anatoxin-a

Synthetic Pathway Visualization
The Williamson ether synthesis is a fundamental method for preparing ethers, including Benzyl
3-bromopropyl ether. The following diagram illustrates the logical workflow for synthesizing

the target molecule from benzyl alcohol and 1,3-dibromopropane.
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Reactants

Reaction Steps

Products

Benzyl Alcohol
(C₆H₅CH₂OH)

Step 1:
Deprotonation

 Forms alkoxide

1,3-Dibromopropane
(Br(CH₂)₃Br)

Step 2:
SN2 Attack

 Electrophile

Strong Base
(e.g., NaH)

 Base

Sodium Benzyl Oxide
(Nucleophile)

Benzyl 3-bromopropyl ether
(C₆H₅CH₂O(CH₂)₃Br)

 Product Formation

Click to download full resolution via product page

Caption: Workflow for Williamson Ether Synthesis of Benzyl 3-bromopropyl ether.

Safety and Handling
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Benzyl 3-bromopropyl ether is classified as harmful if swallowed and causes skin and serious

eye irritation.[6] It may also cause respiratory irritation.[6] Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical. All work should be conducted in a well-ventilated fume hood. For

detailed safety information, consult the material safety data sheet (MSDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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